Cas no 1233859-86-3 ((R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride)

• Product Name: (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride
• CAS No: 1233859-86-3
• MF: C₉H₁₃ClN₄O₂
• MW: 244.67812037468
• CID: 2164771
• PubChem ID: 53255811
• Update Time: 2025-05-19

(R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride
• (3R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine;hydrochloride
• (R)-1-(3-Nitropyridin-2-yl)pyrrolidin-3-aminehydrochloride
• 1233859-86-3
• (R)-1-(3-Nitropyridin-2-yl)pyrrolidin-3-amine HCl
• AKOS026671565
• DB-235372
• KS-5616

• MDL： MFCD17014123
• Inchi： 1S/C9H12N4O2.ClH/c10-7-3-5-12(6-7)9-8(13(14)15)2-1-4-11-9;/h1-2,4,7H,3,5-6,10H2;1H/t7-;/m1./s1
• InChI Key： RNPXMCOLNKQQPZ-OGFXRTJISA-N
• SMILES： Cl.[O-][N+](C1=CC=CN=C1N1CC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 244.0727034Da
• Monoisotopic Mass: 244.0727034Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88Ų

Additional information on (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride

Introduction to (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride (CAS No. 1233859-86-3)

(R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1233859-86-3, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by a nitropyridine moiety linked to a pyrrolidine ring, make it a valuable candidate for exploring novel therapeutic applications.

The nitropyridine group in this compound plays a pivotal role in its reactivity and potential biological activity. This functional group is known to participate in various chemical transformations, making it an attractive scaffold for medicinal chemists. The pyrrolidine ring, on the other hand, contributes to the compound's solubility and bioavailability, which are essential factors in drug design. Together, these structural elements enable the compound to exhibit a range of pharmacological properties that are being actively investigated.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders. The< strong> (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride has emerged as a promising candidate in this area due to its ability to interact with specific neurotransmitter receptors. Studies have shown that derivatives of this compound can modulate the activity of receptors involved in mood regulation and cognitive function. This has led to its exploration as a potential therapeutic agent for conditions such as depression and anxiety.

The< strong> hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for clinical applications. This form is particularly advantageous when administered orally, as it ensures better absorption and distribution throughout the body. The hydrochloride salt also simplifies the formulation process, allowing for easier integration into drug development pipelines.

Advances in computational chemistry have further accelerated the investigation of< strong> (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. By leveraging computational methods, researchers can quickly screen large libraries of compounds and identify those with the highest potential for therapeutic efficacy.

In vitro studies have demonstrated that< strong> (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride exhibits significant inhibitory effects on certain enzymes implicated in neurodegenerative diseases. These findings are particularly exciting given the growing prevalence of such conditions worldwide. The ability of this compound to modulate enzyme activity suggests that it could slow down or even reverse the progression of these diseases, offering hope to patients and their families.

The< strong> nitropyridine moiety is also known for its ability to generate reactive oxygen species under certain conditions. This property has been exploited in cancer research, where compounds containing nitro groups are being investigated as potential chemotherapeutic agents. While further research is needed to fully understand this mechanism, preliminary studies suggest that< strong> (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride could play a role in selectively targeting cancer cells without harming healthy tissue.

Another area of interest is the use of< strong> (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride in combination therapies. By pairing this compound with other drugs that target different aspects of a disease, researchers aim to achieve synergistic effects that enhance overall treatment outcomes. Preliminary clinical trials have shown promising results when< strong> (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-amine hydrochloride is used alongside existing medications for neurological disorders. These trials highlight the compound's potential as part of broader treatment strategies.

The synthesis of< strong> (R)-1-(3-nitropyridin-2-yl)pyrrolidin-3-am ine hydrochlor ide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric catalysis have been particularly useful in achieving the desired stereochemistry, which is crucial for its biological activity. These advancements have opened up new avenues for drug development and allowed researchers to explore more diverse derivatives.

Regulatory agencies have also taken note of the potential of< strong> (R)-1-(3-nitropyridin -2 -yl)pyrrolidin -3 -amine hydrochlor ide. As part of their ongoing efforts to promote innovation in pharmaceuticals, these agencies have established streamlined pathways for evaluating new drug candidates like this one. This has expedited the process of bringing new treatments to market and has provided reassurance to investors and researchers alike.

In conclusion, (R)-1-(3-nitropyridin -2 -yl)pyrrolidin -3 -amine hydrochlor ide, with its CAS number 1233859 -86 - 3, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new treatments for neurological disorders and other diseases. As research continues and new methodologies are developed, we can expect even more exciting applications for this remarkable compound.